Cas no 2172596-75-5 (3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid)
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid
- 2172596-75-5
- EN300-1631276
-
- Inchi: 1S/C12H21NO3/c1-10(2)6-12(16,7-10)11(9(14)15)4-3-5-13-8-11/h13,16H,3-8H2,1-2H3,(H,14,15)
- InChI Key: UUPIVSXTRSWEKR-UHFFFAOYSA-N
- SMILES: OC1(C2(C(=O)O)CNCCC2)CC(C)(C)C1
Computed Properties
- Exact Mass: 227.15214353g/mol
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 69.6Ų
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1631276-0.05g |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 0.05g |
$1942.0 | 2023-06-04 | ||
| Enamine | EN300-1631276-0.1g |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 0.1g |
$2034.0 | 2023-06-04 | ||
| Enamine | EN300-1631276-0.25g |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 0.25g |
$2126.0 | 2023-06-04 | ||
| Enamine | EN300-1631276-0.5g |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 0.5g |
$2219.0 | 2023-06-04 | ||
| Enamine | EN300-1631276-1.0g |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 1g |
$2311.0 | 2023-06-04 | ||
| Enamine | EN300-1631276-2.5g |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 2.5g |
$4530.0 | 2023-06-04 | ||
| Enamine | EN300-1631276-5.0g |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 5g |
$6702.0 | 2023-06-04 | ||
| Enamine | EN300-1631276-10.0g |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 10g |
$9939.0 | 2023-06-04 | ||
| Enamine | EN300-1631276-50mg |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 50mg |
$888.0 | 2023-09-22 | ||
| Enamine | EN300-1631276-100mg |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid |
2172596-75-5 | 100mg |
$930.0 | 2023-09-22 |
3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid
Recent Advances in the Study of 3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid (CAS: 2172596-75-5)
The compound 3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid (CAS: 2172596-75-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel multi-step synthesis route that improved yield and purity, addressing previous limitations in scalability. The study emphasized the importance of the cyclobutyl and piperidine moieties in conferring stereochemical stability, which is critical for its biological activity.
In terms of biological activity, preliminary in vitro studies have shown that this compound exhibits promising activity as a modulator of specific neurotransmitter receptors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its affinity for GABAA receptor subtypes, suggesting potential applications in neurological disorders such as anxiety and epilepsy. The presence of the hydroxy and carboxylic acid functional groups appears to play a crucial role in receptor binding, as demonstrated by molecular docking studies.
Further investigations into the pharmacokinetic properties of 3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid have been conducted to evaluate its drug-likeness. A recent preclinical study (2024) reported favorable metabolic stability and blood-brain barrier permeability in rodent models, positioning it as a viable candidate for central nervous system (CNS)-targeted therapies. However, challenges remain in optimizing its oral bioavailability, which is currently under investigation by several research groups.
The structural uniqueness of this compound has also sparked interest in its potential as a scaffold for developing novel antibiotics. A 2023 study in ACS Infectious Diseases identified derivatives of 3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid that showed activity against drug-resistant bacterial strains, particularly Gram-positive pathogens. The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, though further elucidation is required.
In conclusion, 3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid (CAS: 2172596-75-5) represents a promising chemical entity with diverse therapeutic potential. Ongoing research is focused on optimizing its synthetic routes, elucidating its mechanism of action, and developing more potent derivatives. The compound's unique structural features and preliminary biological data warrant continued investigation, particularly in the areas of CNS disorders and antimicrobial therapy. Future studies should address current limitations in bioavailability and explore structure-activity relationships to maximize its therapeutic potential.
2172596-75-5 (3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)